Cas no 87851-77-2 ((3-trans-Chloroallyl)oxyamine (~90%))

(3-trans-Chloroallyl)oxyamine (~90%) is a reactive amine derivative featuring a chloroallyl functional group, making it a versatile intermediate in organic synthesis. Its high purity (~90%) ensures consistent performance in applications such as cross-coupling reactions, polymer modification, and pharmaceutical synthesis. The trans-configuration of the chloroallyl group enhances stereoselectivity in targeted transformations. This compound is particularly valuable for introducing amine functionalities into complex molecular frameworks under mild conditions. Its stability and solubility in common organic solvents facilitate handling in laboratory and industrial settings. Suitable for use in peptide chemistry and agrochemical research, it offers a balance of reactivity and selectivity for specialized synthetic pathways.
(3-trans-Chloroallyl)oxyamine (~90%) structure
87851-77-2 structure
Product Name:(3-trans-Chloroallyl)oxyamine (~90%)
CAS No:87851-77-2
MF:C3H6ClNO
MW:107.538839817047
MDL:MFCD09951937
CID:61129
PubChem ID:158058
Update Time:2025-10-29

(3-trans-Chloroallyl)oxyamine (~90%) Chemical and Physical Properties

Names and Identifiers

    • O-(3-Chloroallyl)hydroxylamine
    • (3-trans-Chloroallyl)oxyamine
    • (E)-O-(3-Chloro-2-propenyl)hydroxylamine
    • O-(3-Chloro-2-propenyl)hydroxylamine
    • O-[(2E)-3-chloro-2-propen-1-yl]Hydroxylamine
    • 3-trans-chloroallyloxyamine
    • (E)-3-chloro-2-propenyloxyamine
    • XGNHRRHYGMFKAQ-OWOJBTEDSA-N
    • O-[(E)-3-Chloroallyl]hydroxylamine
    • 3995AC
    • AX8233996
    • ST24048801
    • 851C772
    • Hydroxylamine, O-(3-chloro-2-propenyl)-, (E)- (ZCI)
    • Hydroxylamine, O-[(2E)-3-chloro-2-propenyl]- (9CI)
    • O-[(2E)-3-Chloro-2-propen-1-yl]hydroxylamine (ACI)
    • O-[(E)-3-chloroprop-2-enyl]hydroxylamine
    • EN300-122837
    • CS-0186105
    • 87851-77-2
    • DB-077120
    • O-[(2E)-3-Chloro-2-propen-1-yl]-hydroxylamine; (E)-O-(3-Chloro-2-propenyl)-hydroxylamine; (E)-O-(3-Chloro-2-propenyl)hydroxylamine
    • DS-3847
    • O-[(2E)-3-CHLOROPROP-2-EN-1-YL]HYDROXYLAMINE
    • SCHEMBL944900
    • (3-trans-Chloroallyl)oxyamine (~90%)
    • DTXSID301255966
    • MFCD09951937
    • EN300-7571404
    • (E)-O-(3-Chloroallyl)hydroxylamine
    • AKOS006288151
    • MDL: MFCD09951937
    • Inchi: 1S/C3H6ClNO/c4-2-1-3-6-5/h1-2H,3,5H2/b2-1+
    • InChI Key: XGNHRRHYGMFKAQ-OWOJBTEDSA-N
    • SMILES: C(=C/Cl)\CON

Computed Properties

  • Exact Mass: 107.01400
  • Monoisotopic Mass: 107.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 46.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 35.2

Experimental Properties

  • Density: 1.155
  • Melting Point: N/A
  • Boiling Point: 209 ºC
  • Flash Point: 80 ºC
  • Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
  • PSA: 35.25000
  • LogP: 1.32950

(3-trans-Chloroallyl)oxyamine (~90%) Security Information

(3-trans-Chloroallyl)oxyamine (~90%) Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(3-trans-Chloroallyl)oxyamine (~90%) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C325075-25g
(3-trans-Chloroallyl)oxyamine (~90%)
87851-77-2
25g
$ 170.00 2023-09-08
TRC
C325075-100 g
(3-trans-Chloroallyl)oxyamine
87851-77-2
100g
$ 215.00 2022-01-10
TRC
C325075-250 g
(3-trans-Chloroallyl)oxyamine
87851-77-2
250g
$ 425.00 2022-01-10
Apollo Scientific
OR939572-10g
O-(3-Chloroallyl)hydroxylamine
87851-77-2 95%
10g
£145.00 2024-07-20
Apollo Scientific
OR939572-25g
O-(3-Chloroallyl)hydroxylamine
87851-77-2 95%
25g
£109.00 2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O31690-1g
O-(3-Chloroallyl)hydroxylamine
87851-77-2 95+%
1g
¥118.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O31690-10g
O-(3-Chloroallyl)hydroxylamine
87851-77-2 95+%
10g
¥558.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O31690-5g
O-(3-Chloroallyl)hydroxylamine
87851-77-2 95+%
5g
¥348.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
O31690-25g
O-(3-Chloroallyl)hydroxylamine
87851-77-2 95+%
25g
¥1118.0 2024-07-19
TRC
C325075-100g
(3-trans-Chloroallyl)oxyamine (~90%)
87851-77-2
100g
$ 265.00 2023-09-08

(3-trans-Chloroallyl)oxyamine (~90%) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ;  50 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 9
Reference
Preparation of O-(3-chloro-2-propenyl)hydroxylamine
Wu, Yingxiao; Dai, Liyan, Nongyao, 2004, 43(3), 113-114

Production Method 2

Reaction Conditions
Reference
Product class 5: hydroxylamines
Geffken, D.; Koellner, M. A., Science of Synthesis, 2009, 40, 937-1082

(3-trans-Chloroallyl)oxyamine (~90%) Raw materials

(3-trans-Chloroallyl)oxyamine (~90%) Preparation Products

(3-trans-Chloroallyl)oxyamine (~90%) Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87851-77-2)反式-3-氯-2-丙烯基羟胺
Order Number:LE26840736
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:87851-77-2)(3-trans-Chloroallyl)oxyamine (~90%)
Order Number:BenTe0058
Stock Status:in Stock
Quantity:t
Purity:90.0%
Pricing Information Last Updated:Wednesday, 12 November 2025 11:45
Price ($):inquiry
Email:117924316@qq.com

Additional information on (3-trans-Chloroallyl)oxyamine (~90%)

Introduction to (3-trans-Chloroallyl)oxyamine (~90%) and Its Applications in Modern Chemical Biology

Compound with the CAS number 87851-77-2, specifically identified as (3-trans-Chloroallyl)oxyamine (~90%), represents a significant advancement in the realm of chemical biology. This compound has garnered considerable attention due to its unique structural properties and versatile applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of a chloroallyl group and an oxyamine moiety endows this molecule with distinct reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The (3-trans-Chloroallyl)oxyamine (~90%) is characterized by its high purity, which is approximately 90%. This level of purity is crucial for ensuring the reliability and reproducibility of experimental results in both academic and industrial settings. The compound's stability under various conditions further enhances its utility, allowing researchers to explore its potential without concerns regarding degradation or impurities.

In recent years, there has been a surge in research focusing on oxyamine derivatives due to their potential role in modulating biological pathways. Oxyamines are known for their ability to participate in redox reactions, making them particularly interesting for studying oxidative stress and antioxidant mechanisms. The chloroallyl group, on the other hand, introduces electrophilic centers that can be readily functionalized, providing a scaffold for the synthesis of more complex molecules.

One of the most compelling aspects of (3-trans-Chloroallyl)oxyamine (~90%) is its application in the synthesis of small-molecule inhibitors targeting various disease-related proteins. For instance, studies have demonstrated its utility in generating inhibitors that interact with kinases and other enzymes involved in cancer progression. The ability to modify the chloroallyl moiety allows for fine-tuning of binding affinities and selectivity, which are critical factors in drug design.

The pharmaceutical industry has been particularly keen on exploring oxyamine derivatives for their potential as prodrugs or bioactivatable probes. These compounds can be designed to release active pharmacological agents under specific physiological conditions, thereby enhancing therapeutic efficacy while minimizing side effects. The high purity of (3-trans-Chloroallyl)oxyamine (~90%) ensures that researchers can accurately assess these properties without interference from impurities.

Moreover, the compound's reactivity makes it an excellent candidate for cross-coupling reactions, which are fundamental in modern organic synthesis. Techniques such as Suzuki-Miyaura and Heck couplings can be employed to introduce diverse functional groups, expanding the chemical space available for drug discovery. This flexibility has been leveraged in recent studies aimed at developing novel antiviral and anti-inflammatory agents.

The use of computational methods has also played a pivotal role in understanding the behavior of (3-trans-Chloroallyl)oxyamine (~90%). Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict binding modes and optimize lead compounds. These computational approaches are increasingly integral to drug discovery pipelines, as they can significantly reduce the time and cost associated with experimental screening.

In conclusion, the compound with CAS number 87851-77-2, known as (3-trans-Chloroallyl)oxyamine (~90%), represents a cornerstone in modern chemical biology. Its unique structural features and high purity make it an invaluable tool for researchers exploring new therapeutic strategies. As advancements continue to emerge in synthetic chemistry and drug design, the potential applications of this compound are likely to expand further, solidifying its importance in both academic research and industrial development.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:87851-77-2)反式-3-氯-2-丙烯基羟胺
LE26840736
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Shanghai Bent Chemical Co., Ltd
(CAS:87851-77-2)(3-trans-Chloroallyl)oxyamine (~90%)
BenTe0058
Purity:90.0%
Quantity:t
Price ($):Inquiry
Email